Cas no 1226208-09-8 (Benzene, 1-[(difluoromethyl)thio]-4-(1,1-dimethylethyl)-)

• Product Name: Benzene, 1-[(difluoromethyl)thio]-4-(1,1-dimethylethyl)-
• CAS No: 1226208-09-8
• MF: C₁₁H₁₄F₂S
• MW: 216.290668964386
• CID: 4500922
• PubChem ID: 82078830
• Update Time: 2025-04-24

Benzene, 1-[(difluoromethyl)thio]-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(difluoromethyl)thio]-4-(1,1-dimethylethyl)-
• 1-Tert-butyl-4-(difluoromethylsulfanyl)benzene
• (4-(tert-Butyl)phenyl)(difluoromethyl)sulfane
• SCHEMBL19154876
• 1226208-09-8
• MTXKMWWIBYZYSG-UHFFFAOYSA-N

• Inchi： 1S/C11H14F2S/c1-11(2,3)8-4-6-9(7-5-8)14-10(12)13/h4-7,10H,1-3H3
• InChI Key： MTXKMWWIBYZYSG-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 216.07842794g/mol
• Monoisotopic Mass: 216.07842794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes